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Compound of Interest

Compound Name: (R)-3-hydroxyoctanoyl-CoA

Cat. No.: B1244532 Get Quote

The primary and most direct biosynthetic route to (R)-3-hydroxyoctanoyl-CoA originates from

the C8 fatty acid, octanoic acid. This pathway leverages enzymes from fatty acid metabolism

and is analogous to the initial steps of the β-oxidation cycle, but with a key stereospecific

hydration step.[1]

The proposed pathway involves three key enzymatic transformations:

Activation: Octanoic acid is activated to its coenzyme A (CoA) thioester, octanoyl-CoA.

Dehydrogenation: A double bond is introduced to form trans-2-octenoyl-CoA.

Hydration: Stereospecific hydration of the double bond yields the final product, (R)-3-
hydroxyoctanoyl-CoA.[1]
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Biosynthetic Pathway to (R)-3-Hydroxyoctanoyl-CoA
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General Workflow for Enzyme Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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